Cas no 127072-57-5 (Sporidesmolide V)

• Product Name: Sporidesmolide V
• CAS No: 127072-57-5
• MF: C₃₅H₆₂N₄O₈
• MW: 666.888790607452
• CID: 199549
• Update Time: 2024-03-01

Sporidesmolide V Chemical and Physical Properties

Names and Identifiers

• Sporidesmolide V (9CI)
• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane, cyclic peptide deriv.
• Cyclo(D-alloisoleucyl-D-leucyl-4-methyl-L-2-hydroxypentanoyl-L-valyl-N-methyl-L-leucyl-3-methyl-L-2-hydroxybutanoyl)
• SporidesmolideI, 2-D-alloisoleucine-4-(4-methyl-L-2-hydroxypentanoic acid)-
• Sporidesmolide V
• CID 102273557

• Inchi： 1S/C35H62N4O8/c1-14-23(12)28-31(41)36-24(15-18(2)3)34(44)46-26(17-20(6)7)30(40)37-27(21(8)9)33(43)39(13)25(16-19(4)5)35(45)47-29(22(10)11)32(42)38-28/h18-29H,14-17H2,1-13H3,(H,36,41)(H,37,40)(H,38,42)/t23-,24+,25-,26-,27-,28+,29-/m0/s1
• InChI Key： FUGMHZCDRCPQDM-DFTYQABXSA-N
• SMILES： O1C([C@H](CC(C)C)N(C)C([C@H](C(C)C)NC([C@H](CC(C)C)OC([C@@H](CC(C)C)NC([C@@H]([C@@H](C)CC)NC([C@@H]1C(C)C)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 666.457
• Monoisotopic Mass: 666.457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 898.5±65.0 °C(Predicted)
• Solubility: DMF: soluble; DMSO: soluble; Ethanol: soluble; Methanol: soluble
• pka: 12.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides